Cas no 126225-04-5 (Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate)

• Product Name: Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate
• CAS No: 126225-04-5
• MF: C₁₀H₈NNaO₄S
• MW: 261.229592323303
• CID: 5178054
• PubChem ID: 23707279
• Update Time: 2025-10-25

Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate
• Sodium2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate
• 2-(1,3-dioxoisoindol-2-yl)ethanesulfinate

• Inchi： 1S/C10H9NO4S.Na/c12-9-7-3-1-2-4-8(7)10(13)11(9)5-6-16(14)15;/h1-4H,5-6H2,(H,14,15);/q;+1/p-1
• InChI Key： BWRWCEINMSFIIN-UHFFFAOYSA-M
• SMILES： S(CCN1C(C2C=CC=CC=2C1=O)=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 96.7

Additional information on Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate

Comprehensive Overview of Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate (CAS No. 126225-04-5)

Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate (CAS No. 126225-04-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a sulfinate derivative, is characterized by its unique molecular structure, which includes an isoindole core and a sulfinate functional group. Its versatility makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate is driven by its potential role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and enzyme modulators, which are critical in addressing diseases such as cancer and inflammatory disorders. The compound's ability to act as a building block in organic synthesis further enhances its relevance in modern chemical research.

One of the key advantages of Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate is its compatibility with green chemistry principles. As the scientific community shifts toward sustainable practices, this compound's efficient synthesis and minimal environmental impact align with the demand for eco-friendly reagents. Its stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

In addition to its pharmaceutical applications, Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate has garnered attention in material science. Its unique structure allows for the development of advanced functional materials, such as polymers with tailored properties. This versatility underscores its potential in industries ranging from healthcare to electronics, where precision and performance are paramount.

The compound's CAS No. 126225-04-5 serves as a critical identifier for researchers and manufacturers, ensuring accurate referencing in scientific literature and regulatory documents. As the demand for high-purity chemicals grows, the importance of reliable sourcing and characterization of Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate cannot be overstated. Quality control measures, including spectroscopic analysis and chromatographic techniques, are essential to verify its purity and suitability for specific applications.

Recent advancements in computational chemistry have further illuminated the potential of Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate. Molecular modeling and density functional theory (DFT) studies have provided insights into its reactivity and interaction with biological targets. These findings are instrumental in optimizing its use in drug design and catalysis, paving the way for innovative solutions in science and technology.

In conclusion, Sodium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfinate (CAS No. 126225-04-5) represents a compound of immense scientific and industrial value. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, highlight its significance in contemporary research. As the fields of medicinal chemistry and material science continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.